2-Chloro-2-methylpropanoic acid

• IUPAC Name: 2-chloro-2-methylpropanoic acid
• InChI: InChI=1S/C4H7ClO2/c1-4(2,5)3(6)7/h1-2H3,(H,6,7)
• InChI Key: MYCXCBCDXVFXNE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)Cl
• Molecular Formula: C4H7ClO2
• DSSTOX Substance ID: DTXSID00208125
• Molecular Weight: 122.55 g/mol
• CAS No.: 594-58-1

Description

2-Chloro-2-methylpropanoic acid (2-CMP) is an organic compound with the molecular formula C4H7ClO2. This acid is a colorless liquid that is miscible in water and has a pungent odor. It is used in a variety of applications, such as in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a catalyst in polymerization reactions. 2-CMP is also used in the production of detergents and surfactants, as well as in the manufacture of photographic chemicals, explosives, and agricultural chemicals.

Scientific Research Applications

Glycosidation Reactions

2-Chloro-2-methylpropanoic acid has been utilized as a steering group in the Schmidt glycosidation reaction. This method facilitates the glycosidation of sterically hindered alcohols under mild acidic conditions, resulting in high yield and beta-selectivity of the glycoside products without forming orthoester side products. The 2-chloro-2-methylpropanoic ester is easily removed under mild basic conditions, making it an efficient tool in organic synthesis (Szpilman & Carreira, 2009).

Oxidation Mechanisms

The compound has been studied in the context of oxidation reactions. Specifically, the oxidation of 2-hydroxy-3-methylbutanoic acid by chromium(VI) in perchloric acid follows a specific rate law and results in the formation of 2-methylpropanoic acid and carbon dioxide. This research provides insights into reaction mechanisms and kinetics, which are crucial for understanding and designing chemical processes (Signorella, García, & Sala, 1992).

Degradation Studies

This compound derivatives have been examined in degradation studies under various conditions. For instance, ciprofibrate degradation in aqueous sodium hydroxide produces different products based on pH and reaction conditions. Understanding these degradation pathways is vital for pharmaceutical and environmental chemistry applications (Dulayymi et al., 1993).

Reaction with Ammonia and Amines

This compound reacts with ammonia and amines in nitromethane to yield a mixture of aminosubstituted compounds and HCl elimination products. Such reactions are significant in the study of organic synthesis and reaction mechanisms involving halides and amines (Greiĉiute, Kulys, & Rasteikiene, 1977).

Solvolysis Kinetics

The solvolysis (substitution reaction) of 2-chloro-2-methylpropane is a well-studied reaction in organic chemistry. It provides valuable insights into reaction rates and mechanisms, which are central to understanding chemical reactions in various environments, such as different solvents (Marzluff, Crawford, & Reynolds, 2011).

Safety and Hazards

2-Chloro-2-methylpropanoic acid is considered hazardous. It’s a highly flammable liquid and vapor. Contact with skin or eyes should be avoided, and protective clothing, gloves, and eye/face protection should be worn. In case of fire, use CO2, dry chemical, or foam for extinction.

Mechanism of Action

Target of Action

2-Chloro-2-methylpropanoic acid, also known as 2-chloroisobutyric acid, is a chlorinated carboxylic acid

Mode of Action

It’s known that this compound can undergo nucleophilic substitution reactions . In such reactions, a nucleophile, or electron-rich species, attacks the electrophilic carbon of the alkyl group to give a substituted product . This type of reaction is common for functional groups in saturated alkyl compounds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These include the pH of the environment, the presence of other molecules that can interact with the compound, and the temperature. For example, the compound’s reactivity in nucleophilic substitution reactions may be affected by the concentration of the nucleophile and the temperature of the reaction .

Biochemical Analysis

Biochemical Properties

2-Chloro-2-methylpropanoic acid plays a significant role in biochemical reactions, particularly as an intermediate in the synthesis of various organic compounds. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it can act as a substrate for certain dehydrogenases, which catalyze the oxidation-reduction reactions involving this compound. Additionally, this compound can form esters and amides, which are important in the synthesis of pharmaceuticals and agrochemicals .

Cellular Effects

The effects of this compound on cellular processes are diverse. It can influence cell signaling pathways by interacting with specific receptors and enzymes involved in signal transduction. This compound has been shown to affect gene expression by modulating the activity of transcription factors and other regulatory proteins. Furthermore, this compound can alter cellular metabolism by affecting the activity of key metabolic enzymes, leading to changes in the levels of various metabolites .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to active sites of enzymes, either inhibiting or activating their activity. For example, it can act as a competitive inhibitor for certain enzymes, preventing the binding of their natural substrates. Additionally, this compound can induce conformational changes in proteins, affecting their function and stability. These interactions can lead to changes in gene expression and cellular responses .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light and heat. Long-term studies have shown that prolonged exposure to this compound can lead to changes in cellular function, including alterations in cell growth and viability .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it can have beneficial effects, such as enhancing metabolic activity and improving cellular function. At high doses, this compound can be toxic, leading to adverse effects such as liver damage, oxidative stress, and apoptosis. Threshold effects have been observed, where the compound exhibits different effects at varying concentrations .

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450 oxidases, leading to the formation of various metabolites. These metabolites can further participate in biochemical reactions, influencing metabolic flux and the levels of other metabolites. The compound can also interact with cofactors such as NADH and FADH2, playing a role in redox reactions and energy production .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can be taken up by cells via specific transporters and binding proteins, which facilitate its movement across cell membranes. Once inside the cell, the compound can localize to different cellular compartments, depending on its interactions with other biomolecules. This localization can affect its activity and function, influencing cellular processes .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals and post-translational modifications. For example, the compound can be localized to the mitochondria, where it can participate in metabolic reactions and influence energy production. Additionally, this compound can interact with nuclear proteins, affecting gene expression and cellular responses .